Cas no 1199783-09-9 (5-Iodo-4-Chromanone)

5-Iodo-4-Chromanone structure

5-Iodo-4-Chromanone structure

Product Name:5-Iodo-4-Chromanone

CAS No:1199783-09-9

Molecular Formula:C₉H₇O₂I

Molecular Weight:274.05468

CID:1101501

PubChem ID:45489814

5-Iodo-4-Chromanone Properties

Names and Identifiers

- 5-Iodo-4-Chromanone
- 5-Iodo-2,3-dihydro-4H-1-benzopyran-4-one
- AKOS015915055
- 5-iodochroman-4-one
- DTXSID30670472
- 5-iodo-2,3-dihydrochromen-4-one
- 1199783-09-9
- +Expand
- InChIKey： OSFOJURSZKTEFO-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H7IO2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-3H,4-5H2
- SMILES： C1COC2=C(C1=O)C(=CC=C2)I

Computed Properties

Exact Mass: 273.94908g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 273.94908g/mol
Heavy Atom Count: 12
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 26.3Å²

5-Iodo-4-Chromanone Related Literature

1. Dietary patterns, uric acid levels, and hyperuricemia: a systematic review and meta-analysis†

Sijie Cheng,Lishen Shan,Zhuying You,Yang Xia,Zhiying Zhao Food Funct., 2023,14, 7853-7868
2. In situ growth of copper oxide on MXene by combustion method for electrochemical ammonia production from nitrate†

Sagar Ingavale,Phiralang Marbaniang,Manoj Palabathuni,Nimai Mishra Nanoscale Adv., 2024,6, 481-488
3. On the coupling of solvent characteristics to the electronic structure of solute molecules

Stuart Bogatko,Paul Geerlings,Frank De Proft Phys. Chem. Chem. Phys., 2014,16, 3807-3814
4. Combined experimental/theoretical study of d-glucosamine promoted Ullmann-type C–N coupling catalyzed by copper(i): does amino really count?†

Xinzhi Chen,Chao Qian,Shaodong Zhou RSC Adv., 2016,6, 29638-29645
5. Oxidative cyclization of alkenoic acids promoted by AgOAc†

Ulises A. Carrillo-Arcos,Jonathan Rojas-Ocampo,Susana Porcel Dalton Trans., 2016,45, 479-483
6. Room-temperature luminescence of tervalent chromium complexes

Chem. Commun. (London), 1968, 769-770
7. Nanoscale water soluble self-assembled zero-valent iron: role of stabilizers in their morphology†

Zaheer Khan,Shaeel Ahmed AL-Thabaiti,Shokit Hussain RSC Adv., 2016,6, 7267-7278
8. Phytotoxic compounds produced by Fusarium equiseti. Part V. Transformation products of 4β,15-diacetoxy-3α,7α-dihydroxy-12,13-epoxytrichothec-9-en-8-one and the structures of nivalenol and fusarenone

J. Chem. Soc. C, 1970, 375-378
9. Progress in the mechanical modulation of cell functions in tissue engineering

Giorgio Ramorino,Luciana Sartore Biomater. Sci., 2020,8, 7033-7081
10. Thiourea assisted hydrothermal synthesis of ZnS/CdS/Ag2S nanocatalysts for photocatalytic degradation of Congo red under direct sunlight illumination

Kalyanaraman Kalpana,Vaithilingam Selvaraj RSC Adv., 2016,6, 4227-4236

1199783-09-9 (5-Iodo-4-Chromanone) Related Products

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